Cas no 1186204-62-5 (3-bromo-2-methylbenzene-1-sulfonyl fluoride)

• Product Name: 3-bromo-2-methylbenzene-1-sulfonyl fluoride
• CAS No: 1186204-62-5
• MF: C₇H₆BrFO₂S
• MW: 253.088743686676
• MDL: MFCD28968630
• CID: 5206314
• PubChem ID: 57430799
• Update Time: 2025-06-08

3-bromo-2-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methylbenzenesulfonyl fluoride
• 3-bromo-2-methylbenzene-1-sulfonyl fluoride
• starbld0021610
• Benzenesulfonyl fluoride, 3-bromo-2-methyl-

• MDL： MFCD28968630
• Inchi： 1S/C7H6BrFO2S/c1-5-6(8)3-2-4-7(5)12(9,10)11/h2-4H,1H3
• InChI Key： XXPKDPRQGYSIJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)S(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5

Additional information on 3-bromo-2-methylbenzene-1-sulfonyl fluoride

Professional Introduction to 3-bromo-2-methylbenzene-1-sulfonyl fluoride (CAS No. 1186204-62-5)

3-bromo-2-methylbenzene-1-sulfonyl fluoride, identified by its Chemical Abstracts Service (CAS) number 1186204-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromine and sulfonyl fluoride substituents, make it a versatile building block for further chemical modifications.

The significance of 3-bromo-2-methylbenzene-1-sulfonyl fluoride lies in its utility as a precursor in medicinal chemistry. The bromine atom provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular frameworks. Meanwhile, the sulfonyl fluoride group is a key functional moiety that can be selectively transformed into other pharmacophores, such as sulfonamides or carboxylic acids, through nucleophilic substitution reactions. These properties make it an invaluable asset in the synthesis of drug candidates targeting various diseases.

Recent advancements in synthetic methodologies have highlighted the role of 3-bromo-2-methylbenzene-1-sulfonyl fluoride in the development of small-molecule inhibitors. For instance, studies have demonstrated its application in generating substituted benzene derivatives with potential antimicrobial and anti-inflammatory activities. The ability to introduce diverse functional groups onto the benzene core allows for fine-tuning of physicochemical properties, such as solubility and bioavailability, which are critical factors in drug design.

In the realm of agrochemical research, 3-bromo-2-methylbenzene-1-sulfonyl fluoride has been explored as a key intermediate in the synthesis of novel pesticides and herbicides. The structural motifs present in this compound can be modified to enhance their efficacy against pests while maintaining environmental safety. Researchers have leveraged its reactivity to develop compounds with improved selectivity and lower toxicity profiles, addressing growing concerns about chemical residues in food crops.

The compound's utility extends beyond pharmaceuticals and agrochemicals into materials science. For example, derivatives of 3-bromo-2-methylbenzene-1-sulfonyl fluoride have been investigated for their potential applications in organic electronics, including light-emitting diodes (OLEDs) and conductive polymers. The aromatic system combined with electron-withdrawing groups like sulfonyl fluorides can influence electronic properties, making it a candidate for designing advanced materials with tailored functionalities.

From a synthetic chemistry perspective, 3-bromo-2-methylbenzene-1-sulfonyl fluoride exemplifies the importance of heteroaryl compounds in modern drug discovery. The combination of bromine and sulfonyl fluoride substituents offers multiple pathways for further functionalization, enabling chemists to explore diverse chemical space efficiently. This flexibility is particularly valuable in high-throughput screening programs aimed at identifying lead compounds with desired biological activities.

Recent publications have showcased innovative applications of 3-bromo-2-methylbenzene-1-sulfonyl fluoride in medicinal chemistry. One notable study reported its use in generating substituted benzothiazoles, which exhibit potent kinase inhibition properties. The sulfonyl fluoride group was strategically converted into a sulfonamide moiety through nucleophilic aromatic substitution (SNAr), yielding compounds with significant antitumor activity. Such findings underscore the compound's role as a scaffold for developing next-generation therapeutics.

The synthesis of 3-bromo-2-methylbenzene-1-sulfonyl fluoride itself is an area of ongoing research to optimize yield and purity. Modern synthetic approaches often involve palladium-catalyzed cross-coupling reactions or direct fluorination techniques to achieve high regioselectivity. These advancements not only improve access to the compound but also set precedents for similar transformations involving other halogenated aryls.

In conclusion, 3-bromo-2-methylbenzene-1-sulfonyl fluoride (CAS No. 1186204-62-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable intermediate for constructing biologically active molecules and advanced materials. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in chemical innovation.